Engineering one-dimensional hollow beta-In2S3/In2O3 hexagonal micro-tubes for efficient broadband-light photocatalytic performance†
Journal of Materials Chemistry A Pub Date: 2022-01-31 DOI: 10.1039/D2TA00083K
Abstract
Improving the utilization efficiency of visible sunlight and improving the separation efficiency of photogenerated carriers are two important factors that enhance the catalytic activity of a photocatalyst. In this article, a tubular-hexagonal beta (β)-In2S3/In2O3 heterojunction with a porous shell encapsulated by N-doped carbon was prepared under a controlled sulfidation before the annealing treatment. This progressive synthetic strategy causes the In2O3 to be formed in situ on the In2S3 to guarantee their intimate contact. This material shows high efficiency, good recyclability and excellent functional-group tolerability towards photocatalyzing the coupling of amines to imines. Experimental and density functional theory studies have verified that its highly enhanced photocatalytic performances are ascribed to its unique structural features. The synergistic effect of the β-In2S3/In2O3 heterojunction with a tubular porous structure can enhance the absorption efficiency of broadband visible-sunlight. Upon being additionally coated with N-doped carbon, the intimately connected β-In2S3/In2O3 interfaces can further improve the separation efficiency of photogenerated carriers.
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Journal Name：Journal of Materials Chemistry A
Research Products
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CAS no.: 11016-71-0
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CAS no.: 1291-72-1
